Cas no 1807055-61-3 (2',3'-Dibromo-6'-fluoroacetophenone)

• Product Name: 2',3'-Dibromo-6'-fluoroacetophenone
• CAS No: 1807055-61-3
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• CID: 4707919
• Update Time: 2025-05-23

2',3'-Dibromo-6'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dibromo-6'-fluoroacetophenone

• Inchi： 1S/C8H5Br2FO/c1-4(12)7-6(11)3-2-5(9)8(7)10/h2-3H,1H3
• InChI Key： WBKMVJMCWYYQMZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C)=O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 17.1

Additional information on 2',3'-Dibromo-6'-fluoroacetophenone

Introduction to 2',3'-Dibromo-6'-fluoroacetophenone (CAS No. 1807055-61-3)

2',3'-Dibromo-6'-fluoroacetophenone, identified by its Chemical Abstracts Service (CAS) number 1807055-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of brominated and fluorinated aromatic ketones, which are widely recognized for their versatile applications in the synthesis of biologically active molecules. The structural features of 2',3'-Dibromo-6'-fluoroacetophenone make it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of 2',3'-Dibromo-6'-fluoroacetophenone consists of a benzene ring substituted with bromine atoms at the 2' and 3' positions, and a fluoro group at the 6' position, coupled with an acetophenone moiety. This unique arrangement imparts distinct electronic and steric properties, making it an attractive building block for medicinal chemists. The presence of multiple halogen atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

In recent years, 2',3'-Dibromo-6'-fluoroacetophenone has been extensively studied for its potential in the synthesis of small-molecule inhibitors. One notable area of research involves its application in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and fluoro substituents provide handles for selective binding to target proteins, while the acetophenone core serves as a scaffold for optimization. Several studies have demonstrated its utility in generating lead compounds that exhibit high affinity and selectivity for kinases such as EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase).

Furthermore, 2',3'-Dibromo-6'-fluoroacetophenone has found utility in the synthesis of neuroprotective agents. Research indicates that compounds derived from this intermediate can modulate neurotransmitter receptors and ion channels, offering potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The fluorine atom, in particular, has been shown to enhance metabolic stability and bioavailability, key factors in drug design. Recent publications highlight its role in generating novel analogs with improved pharmacokinetic profiles.

The versatility of 2',3'-Dibromo-6'-fluoroacetophenone extends to its use in photodynamic therapy (PDT). The compound's ability to undergo photochemical reactions upon exposure to light makes it suitable for developing photosensitizers. These photosensitizers can generate reactive oxygen species upon activation, leading to targeted cell destruction. This application is particularly promising in oncology, where localized delivery of such agents can minimize systemic toxicity.

Synthetic methodologies involving 2',3'-Dibromo-6'-fluoroacetophenone have also seen significant advancements. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl groups at various positions, expanding the structural diversity of compounds derived from this intermediate. These methods align with green chemistry principles by reducing waste and improving yields.

The pharmacological evaluation of derivatives synthesized from 2',3'-Dibromo-6'-fluoroacetophenone has revealed several promising candidates with therapeutic potential. In vitro studies have demonstrated inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, preclinical trials have shown that certain analogs exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling.

The regulatory landscape for compounds like 2',3'-Dibromo-6'-fluoroacetophenone is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that all pharmaceutical intermediates meet stringent quality standards before being used in drug development. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee consistency and safety throughout the synthesis process.

Future directions in research involving 2',3'-Dibromo-6'-fluoroacetophenone include exploring its role in gene editing technologies. The compound's structural features could be leveraged to develop small molecules that interact with CRISPR-Cas systems, enhancing their efficacy as gene regulators. Such applications would open new avenues in precision medicine, offering tailored treatments for genetic disorders.

In conclusion,2',3'-Dibromo-6'-fluoroacetophenone (CAS No. 1807055-61-3) is a multifaceted compound with broad applications across pharmaceutical chemistry and synthetic biology. Its unique structural features make it an invaluable intermediate for developing novel therapeutics targeting neurological diseases, cancers, and inflammatory conditions. Ongoing research continues to uncover new synthetic strategies and pharmacological applications, reinforcing its significance in modern drug discovery.